N,N-Dimethyl-5,6,7,8-tetrahydro-2,7-naphthyridin-1-amine
Overview
Description
“N,N-Dimethyl-5,6,7,8-tetrahydro-2,7-naphthyridin-1-amine” is a chemical compound with the CAS Number: 2172435-92-4 . It has a molecular weight of 177.25 . It is in the form of oil .
Synthesis Analysis
The synthesis of naphthyridine derivatives, including “N,N-Dimethyl-5,6,7,8-tetrahydro-2,7-naphthyridin-1-amine”, has been a topic of interest in the field of medicinal chemistry . The synthesis strategies related to these compounds involve reactions with electrophilic or nucleophilic reagents, oxidations, reductions, cross-coupling reactions, modification of side chains, or formation of metal complexes .Molecular Structure Analysis
The InChI code for “N,N-Dimethyl-5,6,7,8-tetrahydro-2,7-naphthyridin-1-amine” is1S/C10H15N3/c1-13(2)10-9-7-11-5-3-8(9)4-6-12-10/h4,6,11H,3,5,7H2,1-2H3 . This code provides a unique identifier for the molecular structure of the compound. Chemical Reactions Analysis
The reactivity of naphthyridine derivatives, including “N,N-Dimethyl-5,6,7,8-tetrahydro-2,7-naphthyridin-1-amine”, has been studied extensively . These compounds react with electrophilic or nucleophilic reagents, undergo oxidations and reductions, participate in cross-coupling reactions, and can have their side chains modified .Physical And Chemical Properties Analysis
“N,N-Dimethyl-5,6,7,8-tetrahydro-2,7-naphthyridin-1-amine” is an oil-like substance . It has a molecular weight of 177.25 . The compound is stored at a temperature of 4 degrees Celsius .Scientific Research Applications
Photophysical Properties
“N,N-Dimethyl-5,6,7,8-tetrahydro-2,7-naphthyridin-1-amine” and its derivatives attract special attention due to their challenging photophysical properties . These properties make them suitable for applications in areas such as photochemistry, new analytical methods, chemosensors, molecular recognition, and supramolecular chemistry .
DNA Interactions
This compound and its derivatives have unique structural geometry and supramolecular properties that allow them to interact with DNA and some of its mononucleotides . This makes them potentially useful in the field of biochemistry and molecular biology .
Sensor Applications
The unique photophysical properties and DNA-binding capabilities of “N,N-Dimethyl-5,6,7,8-tetrahydro-2,7-naphthyridin-1-amine” make it a promising candidate for sensor applications . It could be used in the development of new sensors for detecting specific molecules or changes in environmental conditions .
Molecular Electronics
The compound’s unique properties also make it a potential candidate for use in molecular electronics . Its ability to interact with other molecules and conduct electricity could be harnessed in the development of new electronic devices at the molecular level .
Supramolecular Systems
“N,N-Dimethyl-5,6,7,8-tetrahydro-2,7-naphthyridin-1-amine” and its derivatives can be used in the construction of supramolecular systems . These systems, made up of a number of different molecules, have potential applications in a wide range of fields, from materials science to medicine .
Synthetic Strategies
This compound can be used in various synthetic strategies under different reaction conditions . It can participate in imine–amine interconversion to provide molecules with switchable aromaticity/antiaromaticity by means of two-electron reduction/oxidation .
Safety and Hazards
The safety information for “N,N-Dimethyl-5,6,7,8-tetrahydro-2,7-naphthyridin-1-amine” includes several hazard statements: H302, H314, H335 . Precautionary measures include avoiding ingestion and inhalation, not getting the compound in eyes, on skin, or on clothing, and ensuring adequate ventilation .
Future Directions
The future directions for the study of “N,N-Dimethyl-5,6,7,8-tetrahydro-2,7-naphthyridin-1-amine” and similar compounds could involve further exploration of their synthesis, reactivity, and applications . Given their significant importance in the field of medicinal chemistry and their wide range of biological activities, these compounds are likely to continue to be a focus of research .
properties
IUPAC Name |
N,N-dimethyl-5,6,7,8-tetrahydro-2,7-naphthyridin-1-amine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15N3/c1-13(2)10-9-7-11-5-3-8(9)4-6-12-10/h4,6,11H,3,5,7H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BHUBBKDDKYHJIB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=NC=CC2=C1CNCC2 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15N3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
177.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
2172435-92-4 |
Source
|
| Record name | N,N-dimethyl-5,6,7,8-tetrahydro-2,7-naphthyridin-1-amine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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